Cas no 1263215-18-4 (Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate)

• Product Name: Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate
• CAS No: 1263215-18-4
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5060630
• Update Time: 2025-06-11

Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate
• 3-(5-Amino-3,3-dimethyl-2-oxo-2,3-dihydro-indol-1-yl)-propionic acid methyl ester

• Inchi： 1S/C14H18N2O3/c1-14(2)10-8-9(15)4-5-11(10)16(13(14)18)7-6-12(17)19-3/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： WECPYHIQTLPWLZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=C(C=CC=2N1CCC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• XLogP3: 1
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate

Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate (CAS No. 1263215-18-4): A Comprehensive Overview

Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate, identified by its CAS number 1263215-18-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an indoline core and an amino substituent, make it a promising candidate for further investigation in drug discovery and development.

The indoline scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the indoline moiety have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-HIV agents. The specific substitution pattern in Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate, particularly the amino group at the 5-position of the indoline ring, contributes to its unique pharmacological profile. This substitution not only enhances the compound's solubility and bioavailability but also influences its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of such compounds. Studies have shown that the amino group in Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate can form hydrogen bonds with various amino acid residues in protein targets, thereby modulating their activity. This has opened up new avenues for designing more effective and selective inhibitors for therapeutic purposes.

In addition to its potential as a drug candidate, Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate has been explored as a key intermediate in synthetic chemistry. Its versatile reactivity allows for the facile introduction of different functional groups, making it a valuable building block for constructing more complex molecules. The synthesis of this compound typically involves multi-step reactions, including condensation reactions and cyclization processes, which highlight its synthetic utility.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their inherent biological activity and structural diversity. Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate exemplifies this trend, as it combines a well-studied heterocyclic core with novel substituents that enhance its pharmacological properties. Current research is focused on optimizing synthetic routes to improve yield and purity while exploring new derivatives that may exhibit enhanced efficacy.

The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in elucidating the structure-property relationships of Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yl)propanoate. These techniques provide detailed information about the molecular structure, conformational preferences, and dynamic behavior of the compound. Such data are crucial for understanding its interactions with biological targets and for designing more effective derivatives.

The potential applications of Methyl 3-(5-amino-3,3-dimethyl-2-oxoindolin-1-yloxy)propanoate extend beyond traditional pharmaceuticals. It has been investigated for use in agrochemicals and as a precursor for specialty chemicals. The versatility of this compound underscores its importance in industrial applications as well as in academic research.

In conclusion, Methyl 3-(5-amino--dimethyl--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dimethy--dioxoindolin-l-yloxy)propanoate (CAS No. 1263215184) is a multifaceted compound with significant potential in both pharmaceutical and industrial contexts. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery and synthetic chemistry. Continued research into this compound is expected to yield novel therapeutic agents and innovative chemical solutions.